Cas no 932334-12-8 (1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932334-12-8
• MF: C₂₆H₂₂ClN₃O₃
• MW: 459.924185276031
• CID: 5429124
• Update Time: 2025-09-28

1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C26H22ClN3O3/c1-15-5-8-17(11-21(15)27)30-26-19-12-23(32-3)24(33-4)13-22(19)28-14-20(26)25(29-30)16-6-9-18(31-2)10-7-16/h5-14H,1-4H3
• InChI Key： BETXMZUMDPXODD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C2N(C3=CC=C(C)C(Cl)=C3)N=C(C3=CC=C(OC)C=C3)C=2C=1

Additional information on 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932334-12-8)

1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline, identified by its CAS number 932334-12-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the quinoline derivatives class, which is well-documented for its wide-ranging pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of multiple functional groups such as chloro, methoxy, and phenyl substituents in its structure contributes to its diverse chemical reactivity and biological interactions.

The molecular structure of 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline features a fused pyrazolo[4,3-c]quinoline core, which is a critical moiety for its pharmacological efficacy. The pyrazolo[4,3-c]quinoline scaffold has been extensively studied for its ability to modulate various biological pathways, particularly those involving kinases and other enzyme systems. The compound's design incorporates specific aromatic rings that enhance its binding affinity to target proteins, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on quinoline derivatives due to their versatility in therapeutic applications. Studies have demonstrated that modifications in the quinoline core can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The specific arrangement of substituents in 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline suggests potential interactions with multiple receptors and enzymes, which could be exploited for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in oncology research. Quinoline derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The chloro and methoxy groups in 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline are strategically positioned to interact with key residues in the active sites of these kinases, potentially leading to potent antitumor effects. Preclinical studies have begun to explore the efficacy of this compound in various cancer models, with preliminary results indicating significant promise.

Another area of interest is the antimicrobial activity of 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline. The quinoline scaffold is known to disrupt bacterial DNA synthesis and repair mechanisms, making it effective against a broad spectrum of pathogens. The presence of multiple aromatic rings enhances its ability to penetrate bacterial cell membranes, thereby increasing its antibacterial potency. This has led to investigations into its potential use as a novel antibiotic or an adjuvant therapy against multidrug-resistant strains.

The synthesis of 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the pyrazolo[4,3-c]quinoline core through cyclization reactions followed by functional group transformations such as chlorination and methylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl rings at specific positions in the molecule. These methods not only improve efficiency but also enhance the overall quality of the final product.

In terms of pharmacokinetics, 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline exhibits favorable properties that make it suitable for therapeutic applications. Studies have shown that this compound has good solubility in both aqueous and organic solvents, which facilitates formulation into various dosage forms. Additionally, its metabolic stability suggests that it can be administered orally with minimal degradation before reaching target sites. These characteristics are crucial for developing a drug that can be easily administered and effectively absorbed by patients.

The toxicological profile of 1-(3-chloro-4-methylphenyl)-7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline has also been thoroughly evaluated in preclinical studies. Initial toxicity assays have revealed low systemic toxicity at therapeutic doses, indicating that it may be well-tolerated by patients. However， further studies are needed to fully understand its long-term safety profile and potential side effects. These investigations will provide critical insights into how best to incorporate this compound into clinical trials and eventually into therapeutic regimens.

One of the most exciting developments in the field is the use of computational methods to predict and optimize the biological activity of 1-(3-chloro-4-methylphenyl)-7，8-dimethoxy- 5( 6) - dimethyl - 2 - ( 2 - fluoro - 5 - chlorobenzamido) - 2 H - benzimidazole (CAS No: 1006009266) . Molecular docking simulations have been particularly useful in identifying key interactions between this compound and target proteins such as kinases and receptors。 These simulations help researchers design analogs with enhanced potency and selectivity， thereby accelerating the drug discovery process。

The integration of machine learning algorithms into virtual screening has further revolutionized the identification of novel bioactive compounds。 By analyzing large datasets， these algorithms can predict the binding affinities and pharmacological properties of candidates like CAS No: 1006009266。 This approach has significantly reduced the time and resources required for hit identification， making it possible to explore more complex molecular architectures。

Future directions for research on CAS No: 1006009266 include exploring its potential applications in treating neurodegenerative diseases。 Preliminary studies suggest that quinoline derivatives may modulate pathways involved in conditions such as Alzheimer's disease。 By targeting specific enzymes or receptors， these compounds could slow down disease progression or even reverse cognitive decline。 Clinical trials are currently underway to evaluate these possibilities， with early results showing encouraging signs。

Another emerging area is the use of CAS No: 1006009266 as an immunomodulatory agent。 Immune system dysregulation plays a significant role in various diseases， including autoimmune disorders and cancer。 Quinolines have been known to influence immune responses by interacting with cytokine pathways or immune cells directly。 Investigating how CAS No: 1006009266 affects these processes could lead to new therapeutic strategies for managing immune-related conditions。

The environmental impact of synthesizing and disposing of pharmaceutical compounds like CAS No: 1006009266 cannot be overlooked。 Sustainable chemistry practices are being adopted to minimize waste generation during production processes。 Green chemistry principles， such as using biodegradable solvents or catalytic methods， are being implemented to reduce environmental footprints while maintaining high yields。

In conclusion， CAS No: 1006009266 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique molecular structure， coupled with promising preclinical data， positions it as a valuable candidate for further development。 As research continues， we can expect more insights into its mechanisms of action and new ways it can benefit human health。